Cas no 2171515-86-7 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid)
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid
- EN300-1473221
- EN300-1473220
- 2171299-00-4
- 2171299-22-0
- 2171515-86-7
- 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid
- 2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid
- EN300-1473219
- 2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid
-
- Inchi: 1S/C26H26N2O5/c1-2-3-12-23(25(30)31)28-24(29)16-13-17(14-16)27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: MQQQWLDEAKHJEL-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC(C(=O)O)CC#CC)=O)C1)=O
Computed Properties
- Exact Mass: 446.18417193g/mol
- Monoisotopic Mass: 446.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473219-0.05g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1473219-0.1g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1473219-0.25g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1473219-0.5g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1473219-2.5g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1473219-5.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1473219-10.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1473219-1.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1473219-50mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1473219-100mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid |
2171515-86-7 | 100mg |
$2963.0 | 2023-09-29 |
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid
Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid (CAS No. 2171515-86-7)
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid (CAS No. 2171515-86-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique structure combining a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclobutyl ring, and a hex-4-ynoic acid moiety, making it valuable for applications in drug discovery and bioconjugation. Its CAS number 2171515-86-7 ensures precise identification in scientific literature and commercial catalogs.
The Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), where it serves as a building block for constructing complex peptides. Researchers favor 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid due to its compatibility with standard Fmoc chemistry, enabling efficient deprotection and coupling steps. The compound’s alkyne functional group further allows for click chemistry applications, facilitating the development of bioconjugates and targeted therapeutics.
In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biopharmaceuticals and personalized medicine. 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid plays a pivotal role in this field, enabling the production of peptide-based drugs with enhanced stability and bioavailability. Its CAS No. 2171515-86-7 is frequently cited in patents and research papers focusing on anticancer agents, antimicrobial peptides, and diagnostic probes.
The compound’s cyclobutyl ring contributes to its conformational rigidity, which is advantageous for designing peptide mimetics and small-molecule inhibitors. This structural feature is increasingly explored in structure-activity relationship (SAR) studies, particularly for modulating protein-protein interactions. Additionally, the hex-4-ynoic acid segment offers a versatile handle for post-synthetic modifications, such as fluorescent labeling or PEGylation, to improve therapeutic properties.
From a commercial perspective, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid is available through leading chemical suppliers specializing in peptide synthesis reagents. Its CAS No. 2171515-86-7 ensures traceability and quality control, which are critical for GMP-compliant manufacturing. The compound’s pricing and availability are influenced by factors such as purity grade (e.g., >95% by HPLC) and custom synthesis requirements.
Researchers often inquire about the storage conditions and handling precautions for 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid. It is recommended to store the compound at -20°C in a dry, inert atmosphere to prevent degradation. Proper personal protective equipment (PPE), including gloves and lab coats, should be used during handling to ensure safety.
The future outlook for 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid is promising, with growing interest in peptide therapeutics and precision medicine. Innovations in automated peptide synthesizers and high-throughput screening are expected to further drive demand for this compound. Its CAS No. 2171515-86-7 will remain a key identifier in scientific databases and regulatory submissions.
In summary, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid (CAS No. 2171515-86-7) is a versatile and high-value compound in peptide chemistry and drug development. Its unique structural features and compatibility with modern synthetic methodologies make it indispensable for researchers aiming to advance biomedical science and therapeutic innovation.
2171515-86-7 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)